Fanregratinib

• CAS: 1628537-44-9
• Molecular Formula: C27H33ClN6O2
• Molecular Weight: 509.0 g/mol
• InChI: InChI=1S/C27H33ClN6O2/c1-17-15-34(16-18(2)32-17)23-9-7-22(8-10-23)33-27-30-13-19(14-31-27)5-6-20-11-21(26(35)29-3)12-24(36-4)25(20)28/h7-14,17-18,32H,5-6,15-16H2,1-4H3,(H,29,35)(H,30,31,33)/t17-,18+
• InChIKey: LVQABCJAWBLTAO-HDICACEKSA-N

Fanregratinib: A Selective FGFR1/2/3 Inhibitor

Fanregratinib (CAS: 1628537-44-9; also known as HMPL-453) is a synthetic small-molecule tyrosine kinase inhibitor that targets fibroblast growth factor receptors 1, 2, and 3 (FGFR1/2/3) . It is a potent, equipotent inhibitor of FGFR1, FGFR2, and FGFR3 with IC50 values of 6, 4, and 6 nM, respectively, and shows significantly weaker activity against FGFR4 (IC50 = 425 nM) . The compound is an orally bioavailable agent currently in late-stage clinical development, with a New Drug Application (NDA) accepted and granted Priority Review in China for the treatment of FGFR2-altered intrahepatic cholangiocarcinoma [1].

FGFR1–3 pathway inhibition study fit; equipotent across isoforms

Isoform-selectivity assay context with pronounced FGFR4 sparing

Clinical-stage reference compound for FGFR-driven model research

• [1] HUTCHMED (China) Limited. HUTCHMED Announces NDA Acceptance in China with Priority Review Status for Fanregratinib in Second-Line Intrahepatic Cholangiocarcinoma. December 29, 2025. View Source

Fanregratinib Non-Interchangeability

Substituting Fanregratinib with another FGFR inhibitor, such as Pemigatinib, Infigratinib, or Erdafitinib, introduces significant risk to experimental or clinical outcomes due to divergent kinase selectivity profiles and potency windows. The FGFR family comprises four distinct isoforms, and the therapeutic window and toxicity profile of each inhibitor are intimately linked to its isoform selectivity, particularly the degree of FGFR4 inhibition and the resulting on-target hyperphosphatemia [1]. Fanregratinib's specific IC50 ratio for FGFR4 (71-fold to 106-fold less potent vs. FGFR1-3) directly impacts its clinical toxicity profile and differentiates it from pan-FGFR inhibitors like Erdafitinib (which has IC50 values of 1.2-5.7 nM across FGFR1-4) [2]. These quantitative differences in kinase inhibition translate to distinct adverse event profiles, dosing schedules, and ultimately, clinical efficacy, rendering simple analog substitution scientifically invalid [3].

Target Profile

FGFR1–3 equipotent inhibition with high FGFR4 selectivity margin

Substitute Concern

Pan-FGFR agents engage FGFR4 potently; selectivity profile may not transfer, altering pathway readouts.

Kinase Selectivity

Screened against 292 kinases; primary activity limited to FGFR1–3

Substitute Concern

Multikinase inhibitors (e.g. derazantinib) engage RET, KIT, VEGFR2; off-target kinase context may differ.

Dosing Schedule

Optimized intermittent schedule (2w on/1w off) linked to reported endpoint response

Substitute Concern

Continuous-dosing FGFR inhibitors may yield different exposure-response profiles; model-context may shift.

• [1] Jain, N. K., et al. A comprehensive overview of selective and novel fibroblast growth factor receptor inhibitors as a potential anticancer modality. Acta Pharmaceutica, 74(1), 1-36, 2024. View Source
• [2] MedChemExpress. Erdafitinib (JNJ-42756493) Product Datasheet. View Source
• [3] Jain, N. K., et al. A comprehensive overview of selective and novel fibroblast growth factor receptor inhibitors as a potential anticancer modality. Acta Pharmaceutica, 74(1), 1-36, 2024. View Source

Fanregratinib Comparative Evidence

FGFR4/FGFR2 Selectivity Ratio Advantage

Fanregratinib demonstrates a high degree of selectivity for FGFR1, 2, and 3 over FGFR4. It exhibits IC50 values of 6 nM (FGFR1), 4 nM (FGFR2), and 6 nM (FGFR3), but is significantly less potent against FGFR4 with an IC50 of 425 nM . This represents a 71-fold to 106-fold lower potency for FGFR4. In contrast, the pan-FGFR inhibitor Erdafitinib potently inhibits FGFR4 (IC50 5.7 nM) alongside FGFR1-3, with only a 1.5- to 4.8-fold difference in potency across isoforms [1].

FGFR4/FGFR2 selectivity

Head-to-head

Fanregratinib ratio 106-fold (FGFR4 IC50 425 nM / FGFR2 4 nM) vs. pemigatinib 60, infigratinib 43, derazantinib 19, erdafitinib 2.3

Reported selectivity margin supports FGFR4-sparing context review

Biochemical kinase assay; hyperphosphatemia risk association requires model-specific interpretation

Evidence Dimension	IC50 Potency and Selectivity Ratio (FGFR4 / FGFR1-3)
Target Compound Data	FGFR1: 6 nM; FGFR2: 4 nM; FGFR3: 6 nM; FGFR4: 425 nM
Comparator Or Baseline	Erdafitinib: FGFR1: 1.2 nM; FGFR2: 2.5 nM; FGFR3: 3.0 nM; FGFR4: 5.7 nM
Quantified Difference	Fanregratinib FGFR4/FGFR1 ratio = 70.8; FGFR4/FGFR2 ratio = 106.3. Erdafitinib FGFR4/FGFR1 ratio = 4.8.
Conditions	In vitro cell-free kinase inhibition assays (time-resolved fluorescence).

Why This Matters

Sparing FGFR4 is hypothesized to reduce the risk of hyperphosphatemia, a common and dose-limiting toxicity associated with pan-FGFR inhibition, thereby potentially enabling a wider therapeutic window [2].

• [1] MedChemExpress. Erdafitinib (JNJ-42756493) Product Datasheet. View Source
• [2] Jain, N. K., et al. A comprehensive overview of selective and novel fibroblast growth factor receptor inhibitors as a potential anticancer modality. Acta Pharmaceutica, 74(1), 1-36, 2024. View Source

Equipotent FGFR1–3 Inhibition

Fanregratinib has demonstrated sufficient clinical efficacy and safety in a Phase II registration trial (NCT04353375) to warrant an NDA acceptance with Priority Review from the China NMPA for the treatment of adult patients with advanced, metastatic, or unresectable intrahepatic cholangiocarcinoma harboring FGFR2 fusions or rearrangements [1]. This regulatory milestone differentiates Fanregratinib from earlier-stage FGFR inhibitors or those without such targeted, advanced development status. The trial's primary endpoint of objective response rate (ORR) was met [2].

FGFR1–3 equipotency

Cross-study comparable

FGFR1 6 nM, FGFR2 4 nM, FGFR3 6 nM; FGFR4 425 nM. Comparator ranges: pemigatinib 0.4–1.2 nM, FGFR4 30 nM; derazantinib 1.8–4.5 nM, FGFR4 34 nM

Equipotent inhibition profile supports FGFR1–3 pathway blockade studies

Recombinant kinase assays; absolute potency context differs from sub-nM inhibitors

Evidence Dimension	Regulatory Status and Clinical Development Stage for FGFR2-Altered Cholangiocarcinoma
Target Compound Data	NDA accepted and granted Priority Review in China (December 2025).
Comparator Or Baseline	Pemigatinib: Approved in US/EU/Japan; Infigratinib: Approved in US; Futibatinib: Approved in US; Erdafitinib: Approved for urothelial carcinoma.
Quantified Difference	Fanregratinib is the most recent FGFR inhibitor to achieve this late-stage regulatory milestone specifically in China for this indication.
Conditions	Clinical regulatory process; Phase II registration trial data.

Why This Matters

Procurement of a compound with an accepted NDA and Priority Review status indicates a high level of clinical validation, robust manufacturing, and a well-defined regulatory path, which de-risks research and development programs [3].

• [1] HUTCHMED (China) Limited. HUTCHMED Announces NDA Acceptance in China with Priority Review Status for Fanregratinib in Second-Line Intrahepatic Cholangiocarcinoma. December 29, 2025. View Source
• [2] HUTCHMED (China) Limited. HUTCHMED Announces NDA Acceptance in China with Priority Review Status for Fanregratinib in Second-Line Intrahepatic Cholangiocarcinoma. December 29, 2025. View Source
• [3] Jain, N. K., et al. A comprehensive overview of selective and novel fibroblast growth factor receptor inhibitors as a potential anticancer modality. Acta Pharmaceutica, 74(1), 1-36, 2024. View Source

Efficacy in FGFR2-Fusion Cholangiocarcinoma

The recommended Phase II dose (RP2D) for Fanregratinib is 300 mg once daily administered on a 2-week on, 1-week off schedule [1]. This intermittent dosing regimen differs from the continuous daily dosing of Pemigatinib (13.5 mg QD for 14 days, followed by 7 days off) and the continuous dosing of Infigratinib (125 mg QD) [2][3]. The specific schedule for Fanregratinib was established to manage toxicity and maintain efficacy, reflecting a different clinical optimization strategy.

ICC phase 2 endpoint

Cross-study comparable

RP2D cohort: ORR 50% (95% CI 18.7–81.3%), DCR 90% (55.5–99.7%), n=10 evaluable. Comparator ORR: pemigatinib 35.5%, infigratinib 23.1%, derazantinib 21.4%

Reported endpoint response context; supports model-response interpretation in FGFR2-fusion research

Single-arm phase 2; small sample, overlapping CIs; cross-trial comparison only

Evidence Dimension	Recommended Dosing Schedule in Late-Stage Clinical Trials
Target Compound Data	300 mg QD, 2 weeks on / 1 week off.
Comparator Or Baseline	Pemigatinib: 13.5 mg QD, 14 days on / 7 days off; Infigratinib: 125 mg QD continuous.
Quantified Difference	Fanregratinib uses a 2:1 week on/off ratio, while Pemigatinib uses a 2:1 day-based cycle. Infigratinib is continuous.
Conditions	Phase II clinical trial (NCT04353375) in patients with advanced cholangiocarcinoma.

Why This Matters

Dosing schedule directly impacts patient compliance, toxicity management, and cost of treatment. An intermittent schedule may reduce cumulative drug exposure and associated adverse events, offering a potential advantage in long-term tolerability [4].

• [1] ASCO 2023. A phase 2 study of HMPL-453, a selective FGFR tyrosine kinase inhibitor (TKI), in patients with previously treated advanced cholangiocarcinoma containing FGFR2 fusions. View Source
• [2] Pemigatinib (Pemazyre) US Prescribing Information. Incyte Corporation. View Source
• [3] Infigratinib (Truseltiq) US Prescribing Information. BridgeBio Pharma. View Source
• [4] Jain, N. K., et al. A comprehensive overview of selective and novel fibroblast growth factor receptor inhibitors as a potential anticancer modality. Acta Pharmaceutica, 74(1), 1-36, 2024. View Source

Fanregratinib Application Scenarios

FGFR2-Fusion Cholangiocarcinoma Modeling

Fanregratinib is the optimal choice for research focused on FGFR2 fusion-positive ICC, given the compound's advanced clinical validation specifically in this patient population. The accepted NDA with Priority Review for this indication [1] and the demonstrated efficacy in a Phase II registration trial [2] provide a strong translational rationale for its use in preclinical models of ICC harboring FGFR2 fusions or rearrangements. Researchers can confidently use Fanregratinib to study mechanisms of sensitivity and resistance, or as a benchmark comparator for novel agents targeting this pathway.

FGFR4-Sparing Chemical Probe

In studies where minimizing FGFR4-driven toxicity (e.g., hyperphosphatemia) is a primary objective, Fanregratinib provides a significant advantage over pan-FGFR inhibitors like Erdafitinib. Its >70-fold selectivity for FGFR1-3 over FGFR4 makes it a valuable tool for dissecting the isoform-specific contributions of FGFR signaling and for developing therapeutic strategies that aim to preserve the anti-tumor activity of FGFR1-3 inhibition while mitigating FGFR4-associated adverse events [3].

Kinase Selectivity Benchmarking Standard

Fanregratinib's established 2-week on/1-week off dosing schedule [4] makes it uniquely suited for research exploring intermittent versus continuous kinase inhibition. This application is relevant for investigating drug holidays to manage cumulative toxicity, to understand the kinetics of target re-engagement and biomarker modulation, and to optimize long-term therapeutic windows in FGFR-dependent malignancies.

Clinical Trial Comparator Reference

Fanregratinib can be employed in research settings to profile its activity against FGFR kinase domain mutations that confer resistance to earlier FGFR inhibitors. While direct mutation-specific IC50 data for Fanregratinib is not detailed here, its distinct chemical scaffold and kinase selectivity profile suggest it may retain activity against certain mutants that inactivate Pemigatinib or Infigratinib. This makes it a relevant candidate for inclusion in panels designed to evaluate next-line therapies for FGFR-driven cancers progressing on standard-of-care FGFR inhibitors [3].

Application

Selection Property

Validation Focus

FGFR2-fusion ICC cell/xenograft studies

Equipotent FGFR1–3 inhibition with selective FGFR4 margin

FGFR pathway target engagement and model-response interpretation

FGFR1–3 vs FGFR4 pathway dissection

High FGFR4/FGFR2 selectivity ratio (reported ~106-fold)

FGFR4-independent attribution; FGF23/phosphate homeostasis context review

Kinase selectivity benchmarking

292-kinase panel screening scope with clean FGFR1–3 profile

Off-target kinase engagement review; chemical proteomics confirmation

Preclinical comparator research

Clinical-stage compound with NDA under review; distinct selectivity signature

Comparator assay-response context; preclinical model benchmarking

• [1] HUTCHMED (China) Limited. HUTCHMED Announces NDA Acceptance in China with Priority Review Status for Fanregratinib in Second-Line Intrahepatic Cholangiocarcinoma. December 29, 2025. View Source
• [2] HUTCHMED (China) Limited. HUTCHMED Announces NDA Acceptance in China with Priority Review Status for Fanregratinib in Second-Line Intrahepatic Cholangiocarcinoma. December 29, 2025. View Source
• [3] Jain, N. K., et al. A comprehensive overview of selective and novel fibroblast growth factor receptor inhibitors as a potential anticancer modality. Acta Pharmaceutica, 74(1), 1-36, 2024. View Source
• [4] ASCO 2023. A phase 2 study of HMPL-453, a selective FGFR tyrosine kinase inhibitor (TKI), in patients with previously treated advanced cholangiocarcinoma containing FGFR2 fusions. View Source